(4As,8as)-1-methyldecahydroquinoxaline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(4aS,8aS)-1-Methyldecahydroquinoxaline is a bicyclic amine with a fully saturated quinoxaline backbone (two fused six-membered rings, each containing two nitrogen atoms). The compound features a methyl group at the 1-position and exhibits stereospecificity due to its (4aS,8aS) configuration. Its molecular formula is C₉H₁₈N₂, with a molecular weight of 154.15 g/mol.
Properties
CAS No. |
6335-62-2 |
|---|---|
Molecular Formula |
C9H18N2 |
Molecular Weight |
154.25 g/mol |
IUPAC Name |
(4aS,8aS)-4-methyl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinoxaline |
InChI |
InChI=1S/C9H18N2/c1-11-7-6-10-8-4-2-3-5-9(8)11/h8-10H,2-7H2,1H3/t8-,9-/m0/s1 |
InChI Key |
YKNDCKWOYKGTBO-IUCAKERBSA-N |
SMILES |
CN1CCNC2C1CCCC2 |
Isomeric SMILES |
CN1CCN[C@@H]2[C@@H]1CCCC2 |
Canonical SMILES |
CN1CCNC2C1CCCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Decahydroquinoline Derivatives
Example: (4aS,8aR)-1-Methyldecahydroquinoline (CAS 875-63-8)
- Molecular Formula : C₁₀H₁₉N
- Molecular Weight : 153.27 g/mol
- Key Differences: Ring Structure: Quinoline contains one nitrogen atom in its heterocyclic ring, whereas quinoxaline has two. Applications: Decahydroquinoline derivatives are often explored as intermediates in alkaloid synthesis, while decahydroquinoxalines may serve as ligands or catalysts due to their dual nitrogen centers .
Saturated Bicyclic Amines with Substituents
Example : (1R,4aS,8aS)-Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthaleneacetonitrile
- Molecular Weight : 317 g/mol (FAB MS m/z: [M+1]⁺)
- Key Differences: Functional Groups: This compound includes a nitrile group and multiple methyl substituents, enhancing its electrophilicity and steric bulk compared to the simpler methyl group in (4aS,8aS)-1-methyldecahydroquinoxaline. Optical Activity: The (+)-(8aS) enantiomer exhibits specific optical rotation ([α]D²² +32.5°), highlighting the role of stereochemistry in physicochemical profiling .
Kohamaic Acid Derivatives
Example: (1S,4aS,8aS*)-5-(Octahydro-2,5,5,8a-tetramethylnaphthalen-1-yl)pentanoic Acid
- Key Differences: Backbone Complexity: Kohamaic acid derivatives feature extended alkyl chains and carboxylic acid groups, making them more polar (higher PSA) and less volatile than the methylated decahydroquinoxaline. Biological Relevance: These derivatives are studied for bioactive properties, whereas (4aS,8aS)-1-methyldecahydroquinoxaline’s applications remain underexplored .
Comparative Data Table
| Compound | Molecular Formula | Molecular Weight (g/mol) | LogP | PSA (Ų) | Nitrogen Atoms | Stereochemistry |
|---|---|---|---|---|---|---|
| (4aS,8aS)-1-Methyldecahydroquinoxaline | C₉H₁₈N₂ | 154.15 | 1.10 | 15.27 | 2 | (4aS,8aS) |
| (4aS,8aR)-1-Methyldecahydroquinoline | C₁₀H₁₉N | 153.27 | N/A | N/A | 1 | (4aS,8aR) |
| (+)-(8aS)-Decahydroquinoline Derivative | Not specified | 317 ([M+1]⁺) | N/A | N/A | 1 | (8aS) |
Research Findings and Implications
- Lipophilicity vs.
- Stereochemical Impact : The (4aS,8aS) configuration may influence binding affinity in enantioselective reactions, as seen in related compounds with measurable optical activity .
- Synthetic Utility : Unlike kohamaic acid derivatives, which require multistep synthesis for functionalization, the target compound’s simpler structure allows for modular derivatization at the methyl position .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
